Cas no 190778-00-8 (Benzenamine,4,4'-(methylene-13C)bis- (9CI))

Benzenamine,4,4'-(methylene-13C)bis- (9CI) Properties

Names and Identifiers

• Benzenamine,4,4'-(methylene-13C)bis- (9CI)
• 4,4'-METHYLENE-DIANILINE, [METHYLENE-13C]
• 4-[(4-aminophenyl)methyl]aniline
• 4,4'-(13C)methanediyldianiline
• 4 4'-METHYLENE-13C-DIANILINE
• 4,4''-METHYLENE-DIANILINE, [METHYLENE-13C]
• 4,4'-METHYLENE-13C-DIANILINE, 99 ATOM % 13C
• 4,4'-Methylene-13C-dianiline
• 4,4'-(~13~C)Methylenedianiline
• 4-[(4-Aminophenyl)(113C)methyl]aniline
• 190778-00-8
• DTXSID10583915
• 4,4-Methylene-13c-dianiline,99 atom % 13c
• J-012321
• +Expand

• InChIKey： YBRVSVVVWCFQMG-QBZHADDCSA-N
• Inchi： InChI=1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2/i9+1
• SMILES： NC1C=CC([13CH2]C2C=CC(N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 199.119053290g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.119053290g/mol
• Heavy Atom Count: 15
• Complexity: 157
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Refractive Index: 1.66
• Melting Point: 88-92 °C
• Flash Point: 230℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1±0.1 g/cm3